Cas no 1805210-25-6 (Methyl 2,3-bis(trifluoromethyl)-6-iodobenzoate)
Methyl 2,3-bis(trifluoromethyl)-6-iodobenzoate is a fluorinated aromatic ester with a highly electron-deficient benzoate core, featuring two trifluoromethyl groups and an iodine substituent. This compound is valued for its utility in cross-coupling reactions, particularly in palladium-catalyzed transformations, where the iodine acts as a reactive handle for further functionalization. The presence of trifluoromethyl groups enhances its lipophilicity and metabolic stability, making it useful in pharmaceutical and agrochemical research. Its well-defined reactivity and stability under various conditions make it a reliable intermediate for synthesizing complex fluorinated molecules. The compound is typically handled under inert conditions due to its sensitivity to moisture and light.
1805210-25-6 structure
Product Name:Methyl 2,3-bis(trifluoromethyl)-6-iodobenzoate
CAS No:1805210-25-6
MF:C10H5F6IO2
MW:398.04039645195
CID:4964798
Update Time:2025-10-10
Methyl 2,3-bis(trifluoromethyl)-6-iodobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2,3-bis(trifluoromethyl)-6-iodobenzoate
-
- Inchi： 1S/C10H5F6IO2/c1-19-8(18)6-5(17)3-2-4(9(11,12)13)7(6)10(14,15)16/h2-3H,1H3
- InChI Key： OMANNZJUTSHMSF-UHFFFAOYSA-N
- SMILES： IC1C=CC(C(F)(F)F)=C(C(F)(F)F)C=1C(=O)OC
Computed Properties
- Exact Mass: 397.92385 g/mol
- Monoisotopic Mass: 397.92385 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 26.3
- Molecular Weight: 398.04
Methyl 2,3-bis(trifluoromethyl)-6-iodobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013034009-1g |
Methyl 2,3-bis(trifluoromethyl)-6-iodobenzoate |
1805210-25-6 | 97% | 1g |
1,564.50 USD | 2021-06-22 |
Methyl 2,3-bis(trifluoromethyl)-6-iodobenzoate Related Literature
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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